Butanamide, N,N'-1,2-ethanediylbis[3-oxo-
Description
“Butanamide, N,N’-1,2-ethanediylbis[3-oxo-” is a chemical compound with the molecular formula C10H16N2O4 . It is also known by other names such as N,N’-1,2-Ethanediylbis(3-oxobutanamide) and has a ChemSpider ID of 66492 .
Molecular Structure Analysis
The molecular structure of “Butanamide, N,N’-1,2-ethanediylbis[3-oxo-” consists of 10 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 4 oxygen atoms . The compound has a molecular weight of 228.24 g/mol .Physical And Chemical Properties Analysis
“Butanamide, N,N’-1,2-ethanediylbis[3-oxo-” has a density of 1.1±0.1 g/cm^3, a boiling point of 539.3±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.4 mmHg at 25°C . The compound has an enthalpy of vaporization of 81.7±3.0 kJ/mol and a flash point of 231.9±28.9 °C . It has a molar refractivity of 55.7±0.3 cm^3, a polar surface area of 92 Å^2, and a molar volume of 199.7±3.0 cm^3 .Scientific Research Applications
Biological and Molecular Docking Evaluation
The compound has been used in the synthesis, characterization, and evaluation of N,N’-(ethane-1,2-diyl)bis(benzamides). These bis-amides have shown potential in in vitro biological assays and molecular docking evaluations . They have been found to be highly biocompatible against human Red Blood Cells (hRBCs) at higher concentrations . Moreover, they have shown potential in in vitro DNA ladder assays to analyze their apoptotic potential .
Antileishmanial Potential
The bis-amides synthesized using this compound have been tested for their antileishmanial potential. Some of the tested bis-amides displayed a good dose-dependent response, showing high activity at higher concentrations against leishmanial promastigotes .
Antibacterial Activity
A study has demonstrated the antibacterial activity of the newly synthesized Schiff base of this compound. The compound showed moderate activity against Pseudomonas aeruginosa and Acinetobacter baumanni bacterial strains .
Antioxidant Activity
The same study also aimed to determine the antioxidant activities of the newly synthesized Schiff base. The responses to DPPH and ABTS radicals were calculated at certain concentration ranges .
In Silico Study
Molecular modeling studies have been conducted to support the laboratory results of the antibacterial and antioxidant activities of the newly synthesized Schiff base. The molecular docking results show that the compound binds strongly to certain structures, proving its antibiotic resistance properties .
Industrial Applications
The compound has been used in several industrial applications due to its ability to complex metals . It has been used in scale and corrosion inhibitors, pulp, paper and textile production, cleaning and laundry operations, prevention/inhibition of the growth of microorganisms, soil remediation, wastes and effluents treatment, agriculture, metal electroplating and other surface treatments, tanning processes, cement admixtures, photography, food products, pharmaceuticals, and cosmetics .
properties
IUPAC Name |
3-oxo-N-[2-(3-oxobutanoylamino)ethyl]butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O4/c1-7(13)5-9(15)11-3-4-12-10(16)6-8(2)14/h3-6H2,1-2H3,(H,11,15)(H,12,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLZDEEDOBAPARF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)NCCNC(=O)CC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3061716 |
Source
|
| Record name | Butanamide, N,N'-1,2-ethanediylbis[3-oxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3061716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Butanamide, N,N'-1,2-ethanediylbis[3-oxo- | |
CAS RN |
1471-94-9 |
Source
|
| Record name | N,N′-1,2-Ethanediylbis[3-oxobutanamide] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1471-94-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N'-Ethylenebis(3-oxobutyramide) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001471949 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Di-Acetoacetylethylenediamine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=71996 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Butanamide, N,N'-1,2-ethanediylbis[3-oxo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Butanamide, N,N'-1,2-ethanediylbis[3-oxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3061716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N'-ethylenebis[3-oxobutyramide] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.556 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N,N'-ETHYLENEBIS(3-OXOBUTYRAMIDE) | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AHQ9KBH6MU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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